(2,2-Dimethylbutyl)(methyl)amine

• Molecular Formula: C7H17N
• Molecular Weight: 115.22 g/mol
• IUPAC Name: N,2,2-trimethylbutan-1-amine
• InChI: InChI=1S/C7H17N/c1-5-7(2,3)6-8-4/h8H,5-6H2,1-4H3
• InChI Key: LCJDNEVGGJPKQV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)CNC

Description

(2,2-Dimethylbutyl)(methyl)amine is a branched aliphatic amine with the molecular formula C₇H₁₇N (free base) or C₇H₁₈ClN (hydrochloride salt). Its structure features a butyl chain substituted with two methyl groups at the 2-position and a methylamine group at the terminal carbon. This branching imparts unique physicochemical properties, such as reduced polarity and increased steric hindrance, which influence reactivity and solubility.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Isomers and Derivatives

(3,3-Dimethylbutyl)(methyl)amine hydrochloride

• Molecular Formula : C₇H₁₈ClN
• Molecular Weight : 151.68 g/mol
• Key Differences : The methyl groups are positioned at the 3-carbon of the butyl chain, reducing steric hindrance near the amine group compared to the 2,2-dimethyl isomer. This may enhance nucleophilicity and solubility in polar solvents .

(2,3-Dimethylbutyl)(methyl)amine hydrochloride

• Molecular Formula : C₇H₁₈ClN
• Molecular Weight : 151.7 g/mol

(1,3-Dimethylbutyl)amine

• Molecular Formula : C₆H₁₅N
• Molecular Weight : 101.19 g/mol
• Key Differences : A primary amine with a less-branched chain, leading to higher boiling points (94–97°C) and greater volatility compared to the tertiary 2,2-dimethylbutyl analogue .

Physicochemical Properties

Compound	Boiling Point (°C)	Density (g/mL)	Solubility
(2-Methylbutyl)amine ()	94–97	0.738	Soluble in alcohols, water
(2,2-Dimethylbutyl)(methyl)amine*	Estimated <90	~0.75	Likely soluble in nonpolar solvents
(1,3-Dimethylbutyl)amine ()	N/A	N/A	Soluble in organic solvents

*The 2,2-dimethyl branching reduces intermolecular forces, likely lowering the boiling point compared to linear isomers. Hydrochloride salts (e.g., ) exhibit higher stability and water solubility due to ionic character .